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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605 Get Quote

An In-depth Technical Guide to Dimethyl Vinyl Phosphate

Introduction
Dimethyl vinyl phosphate (DMVP), a member of the organophosphonate family, is a versatile

chemical intermediate with significant applications in materials science and medicinal

chemistry. Its unique structure, featuring both a reactive vinyl group and a phosphonate moiety,

allows for a wide range of chemical modifications and polymerizations. This guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and applications of

dimethyl vinyl phosphate, with a focus on its role in the development of novel materials and

potential therapeutic agents.

Chemical Structure and Formula
Dimethyl vinyl phosphate is an organophosphorus compound with a central phosphorus

atom bonded to a vinyl group, two methoxy groups, and a double-bonded oxygen atom.

Molecular Formula: C₄H₉O₃P[1][2]

Linear Formula: CH₂=CHPO(OCH₃)₂[3][4]

IUPAC Name: 1-dimethoxyphosphorylethene[1][2]

Synonyms: Dimethyl ethenylphosphonate, Vinyl dimethylphosphonate, Vinylphosphonic acid

dimethyl ester[3][4]
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CAS Number: 4645-32-3[1][3][4]

Physicochemical Properties
The physical and chemical properties of dimethyl vinyl phosphate are summarized in the

table below.

Property Value Reference

Molecular Weight 136.09 g/mol [1][2][3]

Appearance Colorless liquid [5]

Boiling Point 197-202 °C [3][4][5]

Density 1.146 g/mL at 20 °C [3][4][5]

Refractive Index n20/D 1.430-1.435 [3][4]

Flash Point 98 °C (closed cup) [3]

Storage Temperature 2-8°C [3][4][5]

Water Solubility Fully miscible [5]

SMILES COP(=O)(C=C)OC [1][3][4]

InChI Key
CQCXMYUCNSJSKG-

UHFFFAOYSA-N
[1][3][4]

Experimental Protocols
Synthesis of Dimethyl Vinylphosphonate
A common method for synthesizing dialkyl vinylphosphonates is through the thermal

dissociation of dialkyl 2-acetoxyethanephosphonates.[6]

Protocol:

Dimethyl 2-acetoxyethanephosphonate is evaporated at 180 °C under reduced pressure

(e.g., 40 mbar).[6]
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The vapor is passed through a tube reactor heated to a high temperature, typically between

400 and 700 °C, in the absence of a catalyst.[6] For instance, at 550 °C with a nitrogen

carrier gas, the residence time in the reactor is approximately 0.5 seconds.[6]

The products, dimethyl vinylphosphonate and acetic acid, are then condensed and collected.

[6]

The resulting mixture can be purified to isolate the dimethyl vinylphosphonate. The starting

material, dimethyl 2-acetoxyethanephosphonate, can be obtained from the reaction of

dimethyl phosphite with vinyl acetate.[6]

Atom Transfer Radical Polymerization (ATRP)
Dimethyl vinyl phosphate and its derivatives can be polymerized using controlled radical

polymerization techniques like ATRP to create polymers with specific properties.

Protocol for ATRP of a Dimethyl Vinyl Phosphate Derivative:

A typical ATRP of a vinyl phosphate monomer, such as dimethyl(1-ethoxycarbonyl)vinyl

phosphate (DECVP), involves the use of a copper catalyst system and an initiator.[7]

For example, the polymerization can be initiated with ethyl 2-bromoisobutyrate in the

presence of a catalyst system like Cu(I) Cl/2 ,2'-bipyridine.[7]

Faster polymerization rates can be achieved with catalyst systems such as

Cu(I)Cl/N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDETA) or Cu(I) Cl/1 ,1,4,7,10,10-

hexamethyltriethylenetetramine (HMTETA).[7]

The reaction is carried out under an inert atmosphere to prevent oxidation of the copper

catalyst.

The resulting polymer can be purified to remove the catalyst and any unreacted monomer.

This method allows for the synthesis of polymers with controlled molecular weights and low

polydispersity.[7]

Analytical Method for Organophosphorus Compounds
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Gas chromatography (GC) is a common technique for the analysis of organophosphorus

compounds like dimethyl vinyl phosphate.

Protocol:

A gas chromatographic system equipped with a Flame Photometric Detector (FPD) is

suitable for the determination of dimethyl methylphosphonate and related compounds in

aqueous samples.[8]

For soil samples, extraction with a solvent like ethyl acetate is performed, followed by drying

and concentration of the extract.[9]

An internal standard, such as triethyl phosphate, can be added before analysis.[9]

The sample is then injected into the GC, where it is separated on a capillary column (e.g., a

50-m SP2100 glass capillary column).[9]

The detector provides a sensitive and selective response to phosphorus-containing

compounds, allowing for their quantification.

Biological Activity and Signaling Pathway Inhibition
Vinyl phosphonates are recognized for their potential as enzyme inhibitors, particularly in

pathways that are essential for microorganisms but absent in animals.[10] For instance,

derivatives of vinyl phosphonic acid have been shown to be potent inhibitors of 3-

dehydroquinate synthase (DHQS), a key enzyme in the shikimate pathway for the biosynthesis

of aromatic amino acids in bacteria and plants.[10]

The following diagram illustrates a simplified representation of the shikimate pathway and the

point of inhibition by vinyl phosphonate analogs.
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Caption: Inhibition of the Shikimate Pathway by a Vinyl Phosphonate Analog.

Applications
Dimethyl vinyl phosphate is a valuable precursor and monomer in various applications:

Flame Retardants: It can be incorporated into polymers to enhance their flame-retardant

properties.[5][11]

Adhesives and Coatings: Its derivatives are used in the formulation of adhesives and

coatings.[5]

Polymer Chemistry: It serves as a monomer for the production of a variety of polymers and

copolymers.[5][11]

Biomaterials: Modified forms of dimethyl vinyl phosphate have potential applications in

biomaterials, such as in drug delivery systems.[1]

Chemical Synthesis: The reactivity of its vinyl and phosphonate groups makes it a versatile

building block for the synthesis of other organophosphorus compounds.[1]

Conclusion
Dimethyl vinyl phosphate is a significant organophosphorus compound with a diverse range

of applications stemming from its unique chemical structure. Its utility as a monomer in

polymerization and as a precursor in the synthesis of specialized chemicals, including potential

therapeutic agents, underscores its importance in both industrial and research settings. The
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methodologies for its synthesis and analysis are well-established, and ongoing research

continues to explore new applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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